![molecular formula C10H14O3 B1433544 7-Oxospiro[3.5]nonane-2-carboxylic acid CAS No. 1440962-16-2](/img/structure/B1433544.png)
7-Oxospiro[3.5]nonane-2-carboxylic acid
Overview
Description
7-Oxospiro[3.5]nonane-2-carboxylic acid is a chemical compound with the CAS Number: 1440962-16-2 . It has a molecular weight of 182.22 . The compound is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C10H14O3/c11-8-1-3-10(4-2-8)5-7(6-10)9(12)13/h7H,1-6H2,(H,12,13) .Physical And Chemical Properties Analysis
The compound is a powder at room temperature . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Synthesis of Spirocyclic Compounds : 7-Oxospiro[3.5]nonane-2-carboxylic acid and its derivatives have been utilized in the synthesis of various spirocyclic compounds. These compounds serve as crucial intermediates for constructing complex molecular architectures in organic chemistry. For instance, the synthesis of a spirocyclic oxetane-fused benzimidazole involved converting spirocyclic oxetanes into o-cycloalkylaminoacetanilides for oxidative cyclizations. This pathway demonstrates the versatility of spirocyclic compounds in synthesizing heterocyclic systems with potential pharmacological activities (Gurry, McArdle, & Aldabbagh, 2015).
Study of Transformation Reactions : The compound's role in transformation reactions is notable. For instance, 2-oxaspiro[3.5]nonane was synthesized from methyl cyclohexanecarboxylate and was subjected to ruthenium tetroxide oxidation to afford corresponding β-lactones, showcasing the compound's utility in the study of transformation reactions and synthesis of anisatin models (Kato, Kitahara, & Yoshikoshi, 1985).
Synthesis of Non-Steroidal Mimetics : Bicyclo[3.3.1]nonane derivatives with 2-methoxyphenol moiety, mimicking non-steroidal 2-methoxyestradiol, were synthesized, demonstrating cytotoxicity to certain human cell lines. This indicates the potential biomedical applications of these spirocyclic compounds in drug design and cancer therapy (Nurieva et al., 2017).
Development of Novel Antibacterial Agents : The structural motif of this compound has been utilized in the design and synthesis of novel antibacterial agents. For instance, derivatives of 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines exhibited potent in vitro and in vivo antibacterial activity against respiratory pathogens, indicating the compound's relevance in developing new pharmaceuticals (Odagiri et al., 2013).
Safety and Hazards
The compound has been classified with the signal word “Warning” under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapours/spray and to wash thoroughly after handling .
Properties
IUPAC Name |
7-oxospiro[3.5]nonane-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O3/c11-8-1-3-10(4-2-8)5-7(6-10)9(12)13/h7H,1-6H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPKMBKCMUQWYAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1=O)CC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1440962-16-2 | |
Record name | 7-oxospiro[3.5]nonane-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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